Cas no 142785-35-1 (Pentanedinitrile, 2,4-dichloro-2,4-dimethyl-)

• Product Name: Pentanedinitrile, 2,4-dichloro-2,4-dimethyl-
• CAS No: 142785-35-1
• MF: C₇H₈Cl₂N₂
• MW: 191.057819366455
• CID: 1312184
• PubChem ID: 11116852
• Update Time: 2025-04-20

Pentanedinitrile, 2,4-dichloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile, 2,4-dichloro-2,4-dimethyl-
• 2,4-dichloro-2,4-dimethylpentanedinitrile
• DTXSID90455782
• 142785-35-1

• Inchi： 1S/C7H8Cl2N2/c1-6(8,4-10)3-7(2,9)5-11/h3H2,1-2H3
• InChI Key： PIZLMCBVGFBAOC-UHFFFAOYSA-N
• SMILES： ClC(C#N)(C)CC(C#N)(C)Cl

Computed Properties

• Exact Mass: 190.00664
• Monoisotopic Mass: 190.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58